Cas no 1807232-23-0 (Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate)

• Product Name: Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate
• CAS No: 1807232-23-0
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 4947516
• Update Time: 2025-06-14

Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate

• Inchi： 1S/C13H14ClNO2/c1-3-10-9(7-14)5-6-11(12(10)8-15)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： CRVWLDMSWFXRPD-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OCC)=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate

Comprehensive Overview of Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate (CAS No. 1807232-23-0)

Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate (CAS No. 1807232-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it valuable for applications in drug discovery, material science, and specialty chemicals. Researchers are increasingly exploring its potential due to its reactivity and compatibility with various synthetic pathways.

In recent years, the demand for high-purity intermediates like Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate has surged, driven by advancements in green chemistry and sustainable manufacturing. The compound’s benzoate backbone and ethyl substituents contribute to its stability, making it suitable for multi-step reactions. A common query among chemists is how to optimize its synthesis to minimize byproducts, reflecting the growing focus on process efficiency and yield improvement. This aligns with broader industry trends toward cost-effective and environmentally friendly production methods.

Another area of interest is the compound’s role in peptide coupling and heterocyclic chemistry. Its cyano group offers a reactive handle for further functionalization, while the chloromethyl moiety enables nucleophilic substitutions. Such properties are critical for designing bioactive molecules, a topic frequently searched in academic and industrial forums. For instance, questions like “How does Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate enhance drug bioavailability?” highlight its relevance in medicinal chemistry.

The compound’s CAS No. 1807232-23-0 is often referenced in patent literature, particularly in applications involving crop protection and pharmaceutical formulations. Its compatibility with catalysts and ligands makes it a candidate for asymmetric synthesis, a hot topic in organic synthesis circles. Discussions around “scaling up Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate production” or “alternative routes for its derivation” are common in research communities, emphasizing the need for scalable and reproducible methods.

From a regulatory standpoint, Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate is not classified as hazardous under major chemical inventories, which simplifies its handling and transportation. This aspect is crucial for manufacturers seeking compliant raw materials. Additionally, its thermal stability and solubility profiles are frequently analyzed to ensure compatibility with industrial processes, addressing another frequent search query: “What solvents work best with CAS No. 1807232-23-0?”

In conclusion, Ethyl 4-chloromethyl-2-cyano-3-ethylbenzoate (CAS No. 1807232-23-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with sustainability goals, position it as a compound of enduring interest. As research continues to uncover new uses, its role in advancing life sciences and industrial chemistry will likely expand, making it a staple in laboratories worldwide.